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Compound of Interest

Compound Name: Acetylhydrolase-IN-1

Cat. No.: B15145377 Get Quote

Notice to the Reader: Following a comprehensive search of scientific literature and chemical

databases, it has been determined that there is a significant lack of publicly available

information regarding the off-target effects of the compound referred to as "Acetylhydrolase-
IN-1" (CAS Number: 79637-91-5). This document summarizes the available information and

highlights the current knowledge gaps.

"Acetylhydrolase-IN-1" is commercially available and listed as an inhibitor of 1-Alkyl-2-

acetylglycerophosphocholine esterase, more commonly known as Platelet-Activating Factor

Acetylhydrolase (PAF-AH). However, primary research articles detailing its discovery,

characterization, and specificity are not readily identifiable. The information presented herein is

compiled from vendor-supplied data and general knowledge of PAF acetylhydrolase.

Introduction to Acetylhydrolase-IN-1
Acetylhydrolase-IN-1 is a synthetic molecule identified as an inhibitor of PAF-AH. The primary

function of PAF-AH is the hydrolysis and inactivation of Platelet-Activating Factor (PAF), a

potent phospholipid mediator involved in a variety of physiological and pathological processes,

including inflammation, allergic responses, and thrombosis. By inhibiting PAF-AH,

Acetylhydrolase-IN-1 is expected to increase the local concentration and prolong the action of

PAF.

Chemical Structure: 1-octadecanoyl-2-acetyl-sn-glycero-3-phosphoethanolamine
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On-Target Activity
The designated target of Acetylhydrolase-IN-1 is Platelet-Activating Factor Acetylhydrolase

(PAF-AH).

Table 1: On-Target Activity of Acetylhydrolase-IN-1

Target Enzyme Reported Activity Quantitative Data

1-Alkyl-2-

acetylglycerophosphocholine

esterase (PAF-AH)

Inhibitor Not Publicly Available

Known Off-Target Effects
There is no publicly available quantitative data summarizing the off-target effects of

Acetylhydrolase-IN-1.

Off-target activity is a critical aspect of drug development, as it can lead to unforeseen side

effects or, in some cases, beneficial polypharmacology. For a compound like Acetylhydrolase-
IN-1, potential off-targets could include other hydrolases or enzymes with structurally similar

active sites. Some vendor databases have anecdotally categorized Acetylhydrolase-IN-1 as a

Fatty Acid Amide Hydrolase (FAAH) inhibitor; however, there is no primary data to substantiate

this claim. Without comprehensive screening data, any discussion of off-target effects remains

speculative.

Signaling Pathways
The direct signaling pathway affected by the on-target activity of Acetylhydrolase-IN-1 is the

PAF signaling pathway. Inhibition of PAF-AH leads to an accumulation of PAF, which then acts

on its G-protein coupled receptor, the PAF receptor (PAFR).
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Figure 1: Hypothesized On-Target Signaling Pathway of Acetylhydrolase-IN-1
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Figure 2: General Workflow for Off-Target Profiling
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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